2,2-dichloro-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide

• IUPAC Name: 2,2-dichloro-N-(1,3-dioxoisoindol-5-yl)acetamide
• InChI: InChI=1S/C10H6Cl2N2O3/c11-7(12)10(17)13-4-1-2-5-6(3-4)9(16)14-8(5)15/h1-3,7H,(H,13,17)(H,14,15,16)
• InChI Key: DFZAEAFQBGTEPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C(Cl)Cl)C(=O)NC2=O
• Molecular Formula: C10H6Cl2N2O3
• DSSTOX Substance ID: DTXSID901170805
• Molecular Weight: 273.07 g/mol
• CAS RN: 39089-42-4

Description

2,2-dichloro-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide, commonly known as DAA, is a chemical compound that has been extensively studied in the field of scientific research. Its unique chemical structure and properties make it a valuable tool for investigating various biological processes and mechanisms.

Mechanism of Action

The mechanism of action of DAA is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in cell growth and survival. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. Additionally, DAA has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in cellular energy metabolism.
Biochemical and Physiological Effects:
Studies have shown that DAA can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the formation of new blood vessels that tumors rely on for growth and survival. Additionally, DAA has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DAA in scientific research is its ability to selectively target certain enzymes and pathways, allowing for more specific and targeted investigations. However, one limitation of using DAA is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are numerous future directions for research involving DAA. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, as studies have shown promising results in animal models. Additionally, further investigations into its anticancer properties and mechanisms of action could lead to the development of new cancer treatments. Finally, the potential for toxicity and side effects of DAA should be further studied to ensure its safety for use in humans.

Scientific Research Applications

DAA has been used in numerous scientific studies to investigate its effects on various biological systems. It has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. DAA has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.